Cas no 1343025-82-0 (4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid)

• Product Name: 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid
• CAS No: 1343025-82-0
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• MDL: MFCD20286978
• CID: 5605516
• PubChem ID: 64281004
• Update Time: 2025-06-08

4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-949259
• AKOS013602438
• 4-[(prop-2-en-1-yloxy)carbonyl]morpholine-2-carboxylic acid
• 1343025-82-0
• 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid

• MDL： MFCD20286978
• Inchi： 1S/C9H13NO5/c1-2-4-15-9(13)10-3-5-14-7(6-10)8(11)12/h2,7H,1,3-6H2,(H,11,12)
• InChI Key： JQPCJSJUIPSICG-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)CC1C(=O)O

Computed Properties

• Exact Mass: 215.07937252g/mol
• Monoisotopic Mass: 215.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid

Introduction to 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid (CAS No. 1343025-82-0)

4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1343025-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatile applications in medicinal chemistry due to their unique structural and functional properties. The presence of both an ester group and a morpholine ring in its molecular structure makes it a promising candidate for further exploration in the synthesis of bioactive molecules.

The morpholine moiety in 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid contributes to its favorable pharmacokinetic characteristics, including enhanced solubility and stability in biological systems. These attributes are particularly crucial in the design of drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, the ester group attached to the carbonyl carbon provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring novel morpholine-based compounds for their potential therapeutic applications. One of the most compelling areas of research involves the use of such derivatives as intermediates in the synthesis of protease inhibitors, which are critical in the treatment of various inflammatory and infectious diseases. The structural features of 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid make it an ideal building block for constructing molecules that can selectively inhibit target enzymes without significant off-target effects.

Recent studies have demonstrated that derivatives of morpholine exhibit potent inhibitory activity against various proteases, including matrix metalloproteinases (MMPs) and cathepsins. These enzymes play pivotal roles in pathological processes such as tumor invasion, angiogenesis, and inflammation. By incorporating the (prop-2-en-1-yloxy)carbonyl group into the morpholine backbone, researchers have been able to enhance the binding affinity and specificity of these inhibitors, leading to more effective pharmacological outcomes. For instance, modifications involving this moiety have shown promise in preclinical trials for the treatment of cancer and autoimmune disorders.

The synthetic pathways for 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid are also of great interest to synthetic chemists. The compound can be synthesized through a series of well-established reactions, including nucleophilic substitution and esterification processes. The use of advanced catalytic methods has further optimized these synthetic routes, allowing for higher yields and purities. Such advancements are essential for scaling up production and ensuring the availability of high-quality starting materials for drug development programs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid and its biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which is crucial for its binding affinity and efficacy. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the behavior of this compound in vivo with remarkable accuracy.

The pharmaceutical industry has taken note of these findings and is actively exploring opportunities to incorporate 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid into novel drug candidates. Several companies have initiated clinical trials to evaluate the safety and efficacy of derivatives based on this scaffold. Early results from these trials are promising, suggesting that this compound may indeed offer therapeutic benefits in conditions where protease inhibition is beneficial.

Moreover, the versatility of morpholine derivatives extends beyond protease inhibition. These compounds have also shown potential in other therapeutic areas, such as antiviral and antibacterial applications. The unique structural features of 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid, particularly its ability to interact with biological targets through multiple binding modes, make it a valuable asset in drug discovery efforts.

In conclusion, 4-(prop-2-en-1-yloxy)carbonylmorpholine-2-carboxylic acid (CAS No. 1343025-82-0) represents a significant advancement in pharmaceutical chemistry. Its structural features, synthetic accessibility, and potential biological activities position it as a key intermediate in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.